Cas no 872862-43-6 (N-3-(azepan-1-yl)propyl-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide)

• Product Name: N-3-(azepan-1-yl)propyl-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide
• CAS No: 872862-43-6
• MF: C₂₆H₃₆N₄O₃
• MW: 452.589046478271
• CID: 5508620
• Update Time: 2025-07-17

N-3-(azepan-1-yl)propyl-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(azepan-1-yl)propyl]-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide
• N-3-(azepan-1-yl)propyl-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide

• Inchi： 1S/C26H36N4O3/c31-24(29-17-8-3-9-18-29)20-30-19-22(21-11-4-5-12-23(21)30)25(32)26(33)27-13-10-16-28-14-6-1-2-7-15-28/h4-5,11-12,19H,1-3,6-10,13-18,20H2,(H,27,33)
• InChI Key： GVFIXOUSHSDKLT-UHFFFAOYSA-N
• SMILES： C(NCCCN1CCCCCC1)(=O)C(=O)C1C2=C(N(CC(=O)N3CCCCC3)C=1)C=CC=C2

Additional information on N-3-(azepan-1-yl)propyl-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide

Introduction to N-3-(azepan-1-yl)propyl-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide (CAS No. 872862-43-6)

N-3-(azepan-1-yl)propyl-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide, a compound with the CAS number 872862-43-6, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure, featuring a combination of azepane, piperidine, and indole moieties, has garnered considerable attention due to its potential therapeutic applications. The compound's unique scaffold suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation in drug discovery and development.

The pharmacological relevance of this compound is underscored by its structural components. The azepan ring introduces a flexible, cyclic structure that can enhance binding affinity to protein targets, while the piperidine moiety is known for its ability to modulate neurotransmitter systems. Additionally, the presence of an indole group suggests potential activity in pathways involving serotonin and other bioactive molecules. These features collectively position N-3-(azepan-1-yl)propyl-2-oxo-2-{1-2 oxo - 2 ( piperidin - 1 - yl ) ethyl - 1 H - indol - 3 - yl } acetamide as a versatile tool for exploring novel therapeutic strategies.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in developing new drugs. The structural complexity of N-(3-(azepan - 1 - yl)propyl)-2 oxo - 2 {( 1 - 2 oxo - 2 ( piperidin - 1 - yl ) ethyl ) - 1 H indol - 3 yl } acetamide aligns well with this trend, as it incorporates multiple pharmacophoric elements that can interact with biological systems in sophisticated ways. Studies have shown that such compounds often exhibit enhanced pharmacokinetic properties, including improved solubility and bioavailability, which are critical factors in drug design.

The synthesis of this compound involves a series of carefully orchestrated chemical reactions that highlight the expertise required in modern organic synthesis. Key steps include the formation of the azepane ring through cyclization reactions, followed by functionalization with the piperidine and indole groups. Each step must be meticulously controlled to ensure high yield and purity, which are essential for subsequent biological evaluation. The synthetic route also underscores the importance of green chemistry principles, as optimizing reaction conditions to minimize waste and energy consumption is increasingly important in pharmaceutical manufacturing.

In vitro studies have begun to elucidate the potential biological activity of N-(3-(azepan - 1 - yl)propyl)-2 oxo - 2 {( 1 - 2 oxo - 2 ( piperidin - 1 - yl ) ethyl ) - 1 H indol - 3 yl } acetamide. Initial results suggest that the compound interacts with several key targets, including enzymes and receptors involved in pain modulation and neuroprotection. The presence of both azepane and indole moieties appears to contribute to its ability to modulate these pathways effectively. Further research is needed to fully characterize its mechanism of action and identify potential therapeutic applications.

The development of novel drugs is often hampered by challenges such as target identification, lead optimization, and clinical translation. N-(3-(azepan - 1 - yl)propyl)-2 oxo - 2 {( 1 - 2 oxo - 2 ( piperidin - 1 - yl ) ethyl ) - 1 H indol - 3 yl } acetamide offers a glimpse into how innovative molecular design can overcome these obstacles. By integrating multiple pharmacophoric elements into a single molecule, researchers can create compounds with tailored properties that may lead to more effective treatments. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in addressing unmet medical needs.

The future prospects for N-(3-(azepan – 1 – yl)propyl)-2 oxo – {[ ( – oxo – { [ ( piperidin – l – yl ) ethyl ] – lH – indol – l–y] ]}acetamide are promising, particularly in the context of personalized medicine. Its unique structure suggests potential applications in treating a wide range of disorders, from neurological conditions to inflammatory diseases. As research progresses, it will be crucial to explore how variations in its molecular structure can fine-tune its biological activity without compromising efficacy or safety. This approach will be essential for translating laboratory findings into safe and effective therapies for patients worldwide.